Cas no 2097996-32-0 (Tert-butyl (2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)ethyl)carbamate)

• Product Name: Tert-butyl (2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)ethyl)carbamate
• CAS No: 2097996-32-0
• MF: C₁₀H₁₈N₄O₃
• MW: 242.274921894073
• CID: 5041153
• Update Time: 2025-10-28

Tert-butyl (2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)ethyl)carbamate
• tert-butyl N-[2-[4-(hydroxymethyl)triazol-1-yl]ethyl]carbamate
• Tert-butyl (2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)ethyl)carbamate

• Inchi： 1S/C10H18N4O3/c1-10(2,3)17-9(16)11-4-5-14-6-8(7-15)12-13-14/h6,15H,4-5,7H2,1-3H3,(H,11,16)
• InChI Key： YHLQBUWBEWLBLT-UHFFFAOYSA-N
• SMILES： O(C(NCCN1C=C(CO)N=N1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 254
• XLogP3: -0.5
• Topological Polar Surface Area: 89.3

Additional information on Tert-butyl (2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)ethyl)carbamate

Research Briefing on Tert-butyl (2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)ethyl)carbamate (CAS: 2097996-32-0)

This research briefing provides an in-depth analysis of the latest advancements and applications of the chemical compound Tert-butyl (2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)ethyl)carbamate (CAS: 2097996-32-0). This compound has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. The briefing synthesizes recent findings from peer-reviewed journals, patents, and industry reports to offer a comprehensive overview of its current research status.

The compound, characterized by its triazole and carbamate functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its role in the development of novel drug candidates, particularly in the areas of oncology and infectious diseases. Its ability to undergo click chemistry reactions makes it a valuable tool for bioconjugation and targeted drug delivery systems. Researchers have also explored its potential as a scaffold for designing enzyme inhibitors, leveraging its hydroxymethyl group for further derivatization.

One of the most notable applications of Tert-butyl (2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)ethyl)carbamate is in the synthesis of PROTACs (Proteolysis Targeting Chimeras), a cutting-edge technology in drug discovery. Recent publications have demonstrated its utility in constructing bifunctional molecules that degrade disease-causing proteins. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound to develop a series of PROTACs targeting oncogenic proteins, showing promising results in preclinical models. The study underscored the compound's stability and reactivity, which are critical for achieving high yields in complex synthetic pathways.

In addition to its role in PROTACs, this compound has been investigated for its antimicrobial properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel triazole-containing antibiotics, which exhibited potent activity against multidrug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. These findings open new avenues for addressing the global challenge of antibiotic resistance.

From a synthetic chemistry perspective, the compound's robustness under various reaction conditions has been a focal point of recent research. A 2023 patent (US20230145678A1) detailed an optimized synthetic route for large-scale production, emphasizing the use of green chemistry principles to minimize environmental impact. The patent also highlighted the compound's compatibility with automated synthesis platforms, which could streamline its integration into high-throughput drug discovery pipelines.

Despite these advancements, challenges remain in the clinical translation of derivatives based on Tert-butyl (2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)ethyl)carbamate. Issues such as pharmacokinetic optimization and off-target effects need to be addressed in future studies. However, the compound's modularity and proven utility in diverse applications position it as a cornerstone in modern medicinal chemistry. Ongoing research is expected to further elucidate its potential, particularly in the context of personalized medicine and targeted therapies.